Cas no 89434-27-5 (2-Heptanone, 1-(1-pyrrolidinyl)-)

• Product Name: 2-Heptanone, 1-(1-pyrrolidinyl)-
• CAS No: 89434-27-5
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 600988
• PubChem ID: 71324162
• Update Time: 2025-04-19

2-Heptanone, 1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 1-(1-pyrrolidinyl)-
• 1-pyrrolidin-1-ylheptan-2-one
• 1-(PYRROLIDIN-1-YL)HEPTAN-2-ONE
• DTXSID60753666
• 89434-27-5

• Inchi： 1S/C11H21NO/c1-2-3-4-7-11(13)10-12-8-5-6-9-12/h2-10H2,1H3
• InChI Key： ZVABNOKVSSFWLQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCC)CN1CCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų